1-Ethoxycarbonyl-1,1-difluoro-2-butyl methacrylate
Cat. No. B8340020
M. Wt: 250.24 g/mol
InChI Key: UCAXDNPYEABXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07906269B2
Procedure details
A 25 ml reactor was charged with 1.50 g (8.2 mmol) of ethyl 2,2-difluoro-3-hydroxypentanoate, 6.5 g of chloroform, 10 mg of an antioxidant NONFLEX MBP made by Seiko Chemical Co., Ltd., 1.03 g (9.9 mmol, 1.2 eq) of methacrylic chloride, and 1.25 g (12.4 mmol, 1.5 eq) of triethylamine, followed by stirring at 55° C. for 4 hours. Then, 10 g of water was added, followed by extraction with chloroform one time. The obtained organic layer was washed with diluted hydrochloric acid and water, followed by removing water with magnesium sulfate. After conducting filtration, chloroform was distilled off, thereby obtaining 2.06 g of the target 1-ethoxycarbonyl-1,1-difluoro-2-butyl methacrylate. Purity was 66%, and yield was 66%.
Yield
66%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([F:12])([CH:8]([OH:11])[CH2:9][CH3:10])[C:3]([O:5][CH2:6][CH3:7])=[O:4].C(Cl)(Cl)Cl.[C:17](Cl)(=[O:21])[C:18]([CH3:20])=[CH2:19].C(N(CC)CC)C>O>[C:17]([O:11][CH:8]([CH2:9][CH3:10])[C:2]([C:3]([O:5][CH2:6][CH3:7])=[O:4])([F:12])[F:1])(=[O:21])[C:18]([CH3:20])=[CH2:19]
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Inputs
Step One
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Name
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|
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Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(=O)OCC)(C(CC)O)F
|
|
Name
|
|
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Quantity
|
6.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)(Cl)Cl
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Step Two
|
Name
|
|
|
Quantity
|
1.03 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=C)C)(=O)Cl
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Step Three
|
Name
|
|
|
Quantity
|
1.25 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Four
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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55 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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by stirring at 55° C. for 4 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
followed by extraction with chloroform one time
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WASH
|
Type
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WASH
|
|
Details
|
The obtained organic layer was washed with diluted hydrochloric acid and water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
by removing water with magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtration, chloroform
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
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was distilled off
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C(=C)C)(=O)OC(C(F)(F)C(=O)OCC)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 66% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
